4-(tert-butylamino)benzoic acid
Overview
Description
4-(tert-Butylamino)benzoic acid, also known as 4-t-butylbenzoic acid (4-TBA), is an important organic compound used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-TBA is also used in the production of polymers, dyes, and other materials. The compound has a unique structure and properties that make it useful in a wide range of applications.
Scientific Research Applications
4-TBA is used in a wide range of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other materials. It has also been used in the production of polymers and dyes. Additionally, 4-TBA has been used as a catalyst in organic reactions, and as a ligand in coordination chemistry.
Mechanism of Action
The exact mechanism of action of 4-TBA is not fully understood. However, it is believed that the compound acts as an acid, donating a proton to a nucleophile. This protonation activates the nucleophile, allowing it to react with other molecules. Additionally, 4-TBA can act as an electron-withdrawing group, increasing the reactivity of the molecule to which it is attached.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-TBA are not fully understood. However, it is known that the compound has a low toxicity in humans and animals and does not accumulate in the body. Additionally, 4-TBA has been shown to inhibit the enzyme monoamine oxidase, which is responsible for the breakdown of certain neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
4-TBA has several advantages and limitations for use in lab experiments. The compound is relatively inexpensive and easy to obtain, making it a convenient reagent for many organic synthesis reactions. Additionally, it is relatively stable and has a low toxicity, making it a safe and effective reagent. However, the compound is not very soluble in water, making it difficult to use in aqueous-based reactions.
Future Directions
There are several potential future directions for 4-TBA. One potential application is in the synthesis of novel pharmaceuticals and agrochemicals. Additionally, 4-TBA could be used as a reagent in the synthesis of polymers and dyes. Finally, the compound could be used as a catalyst in organic reactions and as a ligand in coordination chemistry.
Synthesis Methods
4-TBA can be synthesized using a variety of methods. The most common method is the Friedel-Crafts alkylation of toluene with tert-butyl chloride. This reaction is carried out in the presence of a Lewis acid such as aluminum chloride, and yields a mixture of 4-TBA and other byproducts. Other methods of synthesis include the reaction of 4-bromobenzotrifluoride with tert-butyl alcohol, and the reaction of 4-nitrobenzotrifluoride with tert-butyl alcohol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(tert-butylamino)benzoic acid involves the reaction of tert-butylamine with 4-chlorobenzoic acid, followed by hydrolysis of the resulting tert-butyl 4-(tert-butylamino)benzoate.", "Starting Materials": [ "4-chlorobenzoic acid", "tert-butylamine", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Dissolve 4-chlorobenzoic acid in diethyl ether.", "Add tert-butylamine to the solution and stir for 2 hours at room temperature.", "Add sodium hydroxide solution to the reaction mixture and stir for 30 minutes.", "Extract the product with diethyl ether and wash with water.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the solution to obtain tert-butyl 4-(tert-butylamino)benzoate.", "Dissolve tert-butyl 4-(tert-butylamino)benzoate in water.", "Add sodium hydroxide solution to the reaction mixture and stir for 1 hour at room temperature.", "Acidify the solution with hydrochloric acid to obtain 4-(tert-butylamino)benzoic acid.", "Recrystallize the product from ethanol." ] } | |
CAS RN |
99985-73-6 |
Product Name |
4-(tert-butylamino)benzoic acid |
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.2 |
Purity |
0 |
Origin of Product |
United States |
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